Cas no 1189126-30-4 ((4-Ethoxy-3-methoxyphenyl)boronic acid)

(4-Ethoxy-3-methoxyphenyl)boronic acid is a versatile boronic acid derivative widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its ethoxy and methoxy substituents enhance its reactivity and stability, making it valuable for constructing complex aryl-aryl bonds in pharmaceuticals, agrochemicals, and advanced materials. The compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its high purity and consistent performance ensure reliable yields in coupling reactions. Additionally, the electron-donating groups on the phenyl ring influence its electronic properties, enabling selective transformations. This reagent is particularly useful in medicinal chemistry for the synthesis of bioactive molecules and functionalized aromatic systems.
(4-Ethoxy-3-methoxyphenyl)boronic acid structure
1189126-30-4 structure
Product Name:(4-Ethoxy-3-methoxyphenyl)boronic acid
CAS No:1189126-30-4
MF:C9H13BO4
MW:196.008123159409
MDL:MFCD20441840
CID:1024651
PubChem ID:54758872
Update Time:2025-10-29

(4-Ethoxy-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Ethoxy-3-methoxyphenyl)boronic acid
    • CXTNPDZQQOJCFP-UHFFFAOYSA-N
    • CS-0173787
    • (4-Ethoxy-3-methoxyphenyl)boronicacid
    • DTXSID90716587
    • AKOS015893112
    • 4-ETHOXY-3-METHOXYPHENYLBORONIC ACID
    • E91946
    • A892797
    • DB-247092
    • MFCD20441840
    • BS-25451
    • 1189126-30-4
    • MDL： MFCD20441840
    • Inchi： 1S/C9H13BO4/c1-3-14-8-5-4-7(10(11)12)6-9(8)13-2/h4-6,11-12H,3H2,1-2H3
    • InChI Key： CXTNPDZQQOJCFP-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC(B(O)O)=CC=1OC

Computed Properties

  • Exact Mass: 196.09100
  • Monoisotopic Mass: 196.0906891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92000
  • LogP: -0.22630

(4-Ethoxy-3-methoxyphenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-Ethoxy-3-methoxyphenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019111077-5g
(4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4 95%
5g
 $515.00 2023-09-04
TRC
E894868-100mg
(4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4
100mg
 $64.00 2023-05-18
TRC
E894868-250mg
(4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4
250mg
 $69.00 2023-05-18
TRC
E894868-500mg
(4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4
500mg
 $98.00 2023-05-18
TRC
E894868-1g
(4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4
1g
 $144.00 2023-05-18
abcr
AB309607-1 g
(4-Ethoxy-3-methoxyphenyl)boronic acid; 95%
 1189126-30-4
1g
 €246.00 2023-04-26
abcr
AB309607-5 g
(4-Ethoxy-3-methoxyphenyl)boronic acid; 95%
 1189126-30-4
5g
 €654.00 2023-04-26
Fluorochem
210286-1g
4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4 95%
1g
 ￡150.00 2022-03-01
Fluorochem
210286-5g
4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4 95%
5g
 ￡450.00 2022-03-01
Fluorochem
210286-25g
4-Ethoxy-3-methoxyphenyl)boronic acid
 1189126-30-4 95%
25g
 ￡1225.00 2022-03-01

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